Cas no 101976-15-2 (1,3-Isobenzofurandione,4-(acetyloxy)-)

1,3-Isobenzofurandione,4-(acetyloxy)- structure
101976-15-2 structure
Product Name:1,3-Isobenzofurandione,4-(acetyloxy)-
CAS No:101976-15-2
MF:C10H6O5
MW:206.151643276215
CID:162288
PubChem ID:294175
Update Time:2025-04-19

1,3-Isobenzofurandione,4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,4-(acetyloxy)-
    • (1,3-dioxo-2-benzofuran-4-yl) acetate
    • DTXSID40144472
    • NSC-162175
    • 3-Acetoxyphthalic anhydride
    • BRN 0186947
    • NSC162175
    • SCHEMBL2176042
    • 4-18-00-01318 (Beilstein Handbook Reference)
    • ZUNFXLSISHZWLF-UHFFFAOYSA-N
    • 101976-15-2
    • 1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl acetate
    • Phthalic anhydride, 3-acetoxy-
    • Inchi: 1S/C10H6O5/c1-5(11)14-7-4-2-3-6-8(7)10(13)15-9(6)12/h2-4H,1H3
    • InChI Key: ZUNFXLSISHZWLF-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C=2C1=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 206.02148
  • Monoisotopic Mass: 206.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 381.4°Cat760mmHg
  • Flash Point: 174.1°C
  • Refractive Index: 1.585
  • PSA: 69.67
  • LogP: 0.92250
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